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Compound of Interest

Compound Name: Boc-L-2-aminobutanoic acid

Cat. No.: B558399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Boc-L-2-aminobutanoic acid, a key building block in synthetic organic chemistry, plays a

pivotal role in the development of novel peptides and pharmaceutical agents. This N-terminally

protected form of L-2-aminobutanoic acid is widely utilized for its ability to facilitate controlled

peptide bond formation and introduce non-canonical amino acid structures into polypeptide

chains. Its use is integral to advancing research in medicinal chemistry and drug discovery.

Physicochemical Properties
The fundamental properties of Boc-L-2-aminobutanoic acid are summarized below. These

data are essential for its handling, characterization, and application in synthetic protocols.
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Property Value Reference

CAS Number 34306-42-8 [1][2][3][4]

Molecular Weight 203.24 g/mol [1][2]

Molecular Formula C₉H₁₇NO₄ [1][3]

Appearance White to off-white solid/powder [3][4]

Purity ≥ 98% (HPLC) [3]

Optical Rotation +5.3° (c=1.5% in MeOH) [3]

Storage Conditions 0-8 °C [3]

Experimental Protocols
The primary application of Boc-L-2-aminobutanoic acid is in solid-phase peptide synthesis

(SPPS). Below is a generalized methodology for its incorporation into a growing peptide chain.

Protocol: Incorporation of Boc-L-2-aminobutanoic Acid via Solid-Phase Peptide Synthesis

(SPPS)

Resin Preparation: Swell a suitable solid support resin (e.g., Merrifield resin) in an

appropriate solvent such as dichloromethane (DCM).

Deprotection: Remove the N-terminal protecting group from the resin-bound amino acid by

treating it with a deprotection agent (e.g., trifluoroacetic acid (TFA) in DCM).

Neutralization: Neutralize the resin with a base, such as diisopropylethylamine (DIPEA) in

DCM, to prepare it for the coupling reaction.

Activation and Coupling:

In a separate vessel, dissolve Boc-L-2-aminobutanoic acid and a coupling agent (e.g.,

HBTU, HATU) in a solvent like N,N-dimethylformamide (DMF).

Add an activating base (e.g., DIPEA) to the solution to form the activated ester of Boc-L-
2-aminobutanoic acid.
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Add the activated amino acid solution to the neutralized resin and allow the coupling

reaction to proceed to completion.

Washing: Thoroughly wash the resin with DMF and DCM to remove any unreacted reagents

and byproducts.

Cycle Repetition: Repeat the deprotection, neutralization, coupling, and washing steps for

each subsequent amino acid to be added to the peptide chain.

Cleavage and Deprotection: Once the desired peptide sequence is assembled, cleave the

peptide from the resin and remove all side-chain protecting groups using a strong acid

cocktail (e.g., a mixture of TFA, triisopropylsilane, and water).

Purification: Purify the crude peptide using reverse-phase high-performance liquid

chromatography (RP-HPLC).

Characterization: Confirm the identity and purity of the final peptide using techniques such as

mass spectrometry and analytical HPLC.

Workflow and Applications
Boc-L-2-aminobutanoic acid serves as a fundamental component in the synthesis of

peptidomimetics and other complex organic molecules. Its incorporation can influence the

conformational properties and biological activity of the resulting peptides.
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Synthesis of Boc-L-2-aminobutanoic Acid

Application in Peptide Synthesis
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Caption: Synthetic pathway and application workflow of Boc-L-2-aminobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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